(2S)-2-Amino-5-[[(2R)-2-amino-3-[2-[bis[bis(2-chloroethyl)amino]phosphoryloxy]ethylsulfonyl]propanoyl]-[(R)-carboxy(phenyl)methyl]amino]-5-oxopentanoic acid

• CAS No.: 158382-37-7
• Product Name: (2S)-2-Amino-5-[[(2R)-2-amino-3-[2-[bis[bis(2-chloroethyl)amino]phosphoryloxy]ethylsulfonyl]propanoyl]-[(R)-carboxy(phenyl)methyl]amino]-5-oxopentanoic acid
• Molecular Formula: C26H40Cl4N5O10PS
• Molecular Weight: 787.5 g/mol
• IUPAC Name: (2S)-2-amino-5-[[(2R)-2-amino-3-[2-[bis[bis(2-chloroethyl)amino]phosphoryloxy]ethylsulfonyl]propanoyl]-[(R)-carboxy(phenyl)methyl]amino]-5-oxopentanoic acid
• Standard InChI: InChI=1S/C26H40Cl4N5O10PS/c27-8-12-33(13-9-28)46(42,34(14-10-29)15-11-30)45-16-17-47(43,44)18-21(32)24(37)35(22(36)7-6-20(31)25(38)39)23(26(40)41)19-4-2-1-3-5-19/h1-5,20-21,23H,6-18,31-32H2,(H,38,39)(H,40,41)/t20-,21-,23+/m0/s1
• Standard InChIKey: VESKBLGTHHPZJF-QNWVGRARSA-N
• Isomeric SMILES: C1=CC=C(C=C1)[C@H](C(=O)O)N(C(=O)CC[C@@H](C(=O)O)N)C(=O)[C@H](CS(=O)(=O)CCOP(=O)(N(CCCl)CCCl)N(CCCl)CCCl)N
• SMILES: C1=CC=C(C=C1)C(C(=O)O)N(C(=O)CCC(C(=O)O)N)C(=O)C(CS(=O)(=O)CCOP(=O)(N(CCCl)CCCl)N(CCCl)CCCl)N
• Canonical SMILES: C1=CC=C(C=C1)C(C(=O)O)N(C(=O)CCC(C(=O)O)N)C(=O)C(CS(=O)(=O)CCOP(=O)(N(CCCl)CCCl)N(CCCl)CCCl)N
• Description: Canfosfamide is a modified glutathione analogue and nitrogen mustard prodrug, with potential antineoplastic activity. Canfosfamide is selectively activated by glutathione S-transferase P1-1 into an alkylating metabolite that forms covalent linkages with nucleophilic centers in tumor cell DNA, which may induce a cellular stress response and cytotoxicity, and decrease tumor cell proliferation. Glutathione S-transferase P1-1 is an enzyme that is overexpressed in many human malignancies.; Canfosfamide is an oligopeptide.; Canfosfamide is an active agent in chemotherapy-resistant ovarian cancer.
• Sequence: XXX
• Synonyms: canfosfamide HCl; gamma-glutamyl-alpha-amino-beta-(2-ethyl-N,N,N',N'-tetrakis(2-chloroethyl)phosphorodiamidate)sulfonylpropionyl-(R)-(-) phenylglycine; N-(3-((2-((bis(bis(2-chloroethyl)amino)phosphinyl)oxy)ethyl)sulfonyl)-N-glutamyl-alanyl)-2-phenyl-glycine; Telcyta; TER 286; TER-286; TER286; TLK 286; TLK-286; TLK286
• PubChem Compound: 133045
• Last Modified: Nov 11 2021